molecular formula C14H12N2O B5940180 2-(2-ethoxyphenyl)isonicotinonitrile

2-(2-ethoxyphenyl)isonicotinonitrile

Cat. No.: B5940180
M. Wt: 224.26 g/mol
InChI Key: XIPQSSZPCMURMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-ethoxyphenyl)isonicotinonitrile is a substituted isonicotinonitrile derivative characterized by a 2-ethoxyphenyl group attached to the isonicotinonitrile scaffold. The compound’s structure comprises a pyridine ring with a nitrile (-CN) substituent at the 4-position and a 2-ethoxyphenyl moiety at the 2-position.

Properties

IUPAC Name

2-(2-ethoxyphenyl)pyridine-4-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12N2O/c1-2-17-14-6-4-3-5-12(14)13-9-11(10-15)7-8-16-13/h3-9H,2H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XIPQSSZPCMURMN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1C2=NC=CC(=C2)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-((3-Cyanophenyl)amino)isonicotinonitrile (CAS 137225-12-8)

  • Molecular Formula: Not explicitly provided (inferred as C₁₂H₈N₄ based on substituents).
  • Molar Mass : ~208.22 g/mol (calculated).
  • Substituent: A 3-cyanophenylamino group (-NH-C₆H₄-CN) at the 2-position of the pyridine ring.
  • Key Features: The electron-withdrawing cyano (-CN) group on the phenyl ring may reduce electron density at the pyridine core, influencing reactivity in nucleophilic or electrophilic reactions.

2-(1,3-Thiazol-2-ylamino)isonicotinonitrile

  • Molecular Formula : C₉H₆N₄S.
  • Molar Mass : 202.24 g/mol.
  • Substituent: A 1,3-thiazol-2-ylamino group (-NH-thiazole) at the 2-position.
  • Key Features :
    • The thiazole ring introduces sulfur heteroatoms, which may enhance solubility in polar solvents or facilitate coordination with metal ions.
    • The aromatic thiazole moiety could participate in π-π stacking interactions, advantageous in drug design for target binding.
    • Smaller molar mass (202.24 g/mol) compared to ethoxyphenyl analogs suggests reduced steric hindrance.

2-[Ethyl(phenyl)amino]isonicotinonitrile

  • Molecular Formula : C₁₄H₁₃N₃.
  • Molar Mass : 223.27 g/mol.
  • Substituent: An ethyl(phenyl)amino group (-N(CH₂CH₃)(C₆H₅)) at the 2-position.
  • The tertiary amine may act as a weak base, influencing pH-dependent solubility. Higher molar mass (223.27 g/mol) compared to other analogs suggests increased lipophilicity.
  • Applications : Likely explored in medicinal chemistry for CNS-targeting drugs due to lipophilicity and tertiary amine functionality .

Comparative Data Table

Compound Molecular Formula Molar Mass (g/mol) Substituent Type Key Structural Features
2-(2-ethoxyphenyl)isonicotinonitrile C₁₃H₁₁N₂O 211.24 (calculated) 2-ethoxyphenyl (-OCH₂CH₃) Electron-donating ethoxy group
2-((3-Cyanophenyl)amino)isonicotinonitrile C₁₂H₈N₄ (inferred) ~208.22 3-cyanophenylamino (-NH-C₆H₄-CN) Electron-withdrawing cyano group; amino linker
2-(1,3-thiazol-2-ylamino)isonicotinonitrile C₉H₆N₄S 202.24 Thiazolylamino (-NH-thiazole) Sulfur heteroatom; π-π stacking capability
2-[ethyl(phenyl)amino]isonicotinonitrile C₁₄H₁₃N₃ 223.27 Ethyl(phenyl)amino (-N(CH₂CH₃)(C₆H₅)) Steric bulk; tertiary amine

Research Findings and Implications

Electronic Effects: The ethoxy group in 2-(2-ethoxyphenyl)isonicotinonitrile donates electrons via resonance, contrasting with the electron-withdrawing cyano group in 2-((3-cyanophenyl)amino)isonicotinonitrile. This difference may render the former more reactive in electrophilic substitutions but less stable under oxidative conditions . The thiazole-containing analog’s sulfur atom could enhance solubility in aqueous media compared to the ethoxyphenyl derivative, which is likely more lipophilic .

Steric and Binding Considerations: The bulky ethyl(phenyl)amino group in 2-[ethyl(phenyl)amino]isonicotinonitrile may hinder interactions with flat binding pockets (e.g., enzyme active sites) but improve pharmacokinetic properties like plasma protein binding . The ethoxyphenyl substituent’s moderate size balances steric effects and binding flexibility, making it versatile for medicinal chemistry optimization.

Synthetic Utility: Amino-linked analogs (e.g., 2-((3-cyanophenyl)amino)isonicotinonitrile) are preferred for modular synthesis due to the amino group’s compatibility with coupling reactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.